Cas no 1261504-50-0 (Methyl 2-hydroxy-6-nitrobenzoate)

Methyl 2-hydroxy-6-nitrobenzoate Properties

Names and Identifiers

• Methyl 2-hydroxy-6-nitrobenzoate
• 2-Hydroxy-6-nitrobenzoic acid methyl ester
• FCH1148371
• 2-Hydroxy-6-nitro-benzoic acid methyl ester
• ST24047719
• Benzoic acid, 2-hydroxy-6-nitro-, methyl ester
• +Expand

• MDL： MFCD00017565
• InChIKey： VGRACNKLIBCDHG-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO5/c1-14-8(11)7-5(9(12)13)3-2-4-6(7)10/h2-4,10H,1H3
• SMILES： O(C([H])([H])[H])C(C1C(=C([H])C([H])=C([H])C=1[N+](=O)[O-])O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Heavy Atom Count: 14
• Complexity: 236
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4